2,4-dibromo-N-mesitylbenzamide

• Molecular Formula: C16H15Br2NO
• Molecular Weight: 397.1 g/mol
• IUPAC Name: 2,4-dibromo-N-(2,4,6-trimethylphenyl)benzamide
• InChI: InChI=1S/C16H15Br2NO/c1-9-6-10(2)15(11(3)7-9)19-16(20)13-5-4-12(17)8-14(13)18/h4-8H,1-3H3,(H,19,20)
• InChI Key: VLRASHWHFNFTQK-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C(=C1)C)NC(=O)C2=C(C=C(C=C2)Br)Br)C

Description

2,4-Dibromo-N-mesitylbenzamide is a brominated benzamide derivative featuring a mesityl (2,4,6-trimethylphenyl) group attached to the amide nitrogen. This compound is structurally characterized by two bromine atoms at the 2- and 4-positions of the benzamide ring, which confer significant electronic and steric effects. The mesityl group, a bulky electron-donating substituent, enhances steric hindrance and modulates reactivity, making this compound of interest in organic synthesis and catalysis.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 2,4-dibromo-N-mesitylbenzamide with related benzamide derivatives based on substituent effects, synthesis, and reactivity.

Substituent Effects

• N-Mesityl Group vs. Other N-Substituents: N-Mesityl Group: The mesityl substituent introduces steric bulk and electron-donating methyl groups, which can stabilize intermediates in metal-catalyzed reactions (e.g., C–H activation) . This contrasts with smaller or electron-withdrawing N-substituents like nitro (e.g., 4-bromo-N-(2-nitrophenyl)benzamide ) or dimethylamino groups (e.g., 4-bromo-N-[2-(dimethylamino)ethyl]benzamide ), which alter electronic properties without significant steric hindrance. N,N-Dimethyl Groups: In 4-bromo-N,N-dimethylbenzamide , the electron-donating dimethylamino group increases solubility in polar solvents but reduces steric effects compared to the mesityl group.
• Bromine Substitution Patterns: 2,4-Dibromo vs. Mono-Bromo: The presence of two bromine atoms in 2,4-dibromo-N-mesitylbenzamide enhances electron-withdrawing effects and directs electrophilic substitution to the 5-position of the benzamide ring. This contrasts with mono-bromo derivatives like 4-bromo-N-(2-nitrophenyl)benzamide or 4-bromo-N,N-dimethylbenzamide , where reactivity is dominated by a single halogen.

Comparative Data Table

Compound	Substituents	Key Properties	Applications	References
2,4-Dibromo-N-mesitylbenzamide	N-Mesityl, 2,4-dibromo	High steric hindrance, electron-withdrawing Br, potential directing group	Catalysis, cross-coupling	Extrapolated
4-Bromo-N-(2-nitrophenyl)benzamide	N-(2-nitrophenyl), 4-bromo	Electron-withdrawing nitro group, planar structure	Crystallography studies
4-Bromo-N,N-dimethylbenzamide	N,N-dimethyl, 4-bromo	High solubility, reduced steric effects	Intermediate in organic synthesis
N-[2-(1H-benzimidazol-2-yl)ethyl]-4-bromobenzamide	N-benzimidazole ethyl, 4-bromo	Bioactive scaffold, heterocyclic integration	Pharmaceutical research